Cas no 2091142-16-2 ((5-Ethoxy-2-fluoro-3-methylphenyl)methanol)
(5-Ethoxy-2-fluoro-3-methylphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-Ethoxy-2-fluoro-3-methylphenyl)methanol
-
- Inchi: 1S/C10H13FO2/c1-3-13-9-4-7(2)10(11)8(5-9)6-12/h4-5,12H,3,6H2,1-2H3
- InChI Key: BCXKBJOKNGCPCA-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(OCC)=CC(C)=C1F
Computed Properties
- Exact Mass: 184.08995782g/mol
- Monoisotopic Mass: 184.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.5Ų
(5-Ethoxy-2-fluoro-3-methylphenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01QTZ9-250mg |
Benzenemethanol, 5-ethoxy-2-fluoro-3-methyl- |
2091142-16-2 | 95% | 250mg |
$500.00 | 2025-02-12 | |
| Aaron | AR01QTZ9-1g |
Benzenemethanol, 5-ethoxy-2-fluoro-3-methyl- |
2091142-16-2 | 95% | 1g |
$800.00 | 2025-02-12 |
(5-Ethoxy-2-fluoro-3-methylphenyl)methanol Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on (5-Ethoxy-2-fluoro-3-methylphenyl)methanol
Recent Advances in the Study of (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and Related Compound 2091142-16-2
The compound (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and its related chemical entity, 2091142-16-2, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, especially in the synthesis of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings, methodologies, and implications associated with these compounds, based on recent peer-reviewed studies and industry reports.
Recent studies have highlighted the role of (5-Ethoxy-2-fluoro-3-methylphenyl)methanol as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the ethoxy and fluoro substituents, contribute to its reactivity and potential utility in medicinal chemistry. Researchers have explored its use in the development of enzyme inhibitors and receptor modulators, with promising results in preclinical models. The compound's ability to interact with specific biological targets has been a focal point of investigation, shedding light on its mechanism of action.
In parallel, the compound 2091142-16-2 has been identified as a structurally related analog with distinct pharmacological properties. Recent publications have detailed its synthesis and characterization, emphasizing its stability and bioavailability. Studies have demonstrated its efficacy in modulating specific signaling pathways, making it a candidate for further development in therapeutic applications. The compound's unique chemical profile has also sparked interest in its potential as a scaffold for the design of new drugs.
Methodologically, advancements in synthetic chemistry have enabled more efficient and scalable production of both (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and 2091142-16-2. Techniques such as high-throughput screening and computational modeling have been employed to optimize their synthesis and evaluate their biological activity. These approaches have not only improved yield and purity but also facilitated a deeper understanding of their structure-activity relationships.
The results of these studies underscore the therapeutic potential of these compounds. For instance, (5-Ethoxy-2-fluoro-3-methylphenyl)methanol has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its utility in treating inflammatory diseases. Similarly, 2091142-16-2 has exhibited promising activity in oncology research, particularly in targeting cancer cell proliferation. These findings have been corroborated by in vitro and in vivo experiments, providing a solid foundation for future clinical trials.
In conclusion, the latest research on (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and 2091142-16-2 highlights their significance in chemical biology and drug discovery. Their unique structural and pharmacological properties make them valuable tools for developing new therapeutic agents. Continued research in this area is expected to yield further insights into their applications and mechanisms, paving the way for innovative treatments in various medical fields.
2091142-16-2 ((5-Ethoxy-2-fluoro-3-methylphenyl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)